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Drug Profile and Core Activities

Table 1: Basic Profile of Linetastine

Attribute Specification

CAS Number 159776-68-8 (also referenced under 110501-66-1 for parent compound) [1]

[2]

Alternative Names TMK-688, TMK688, TMK 688 [2]

Molecular Formula C₃₅H₄₀N₂O₆ [2]

Molecular Weight 584.7 g/mol [2]

Primary Bioactivity 5-Lipoxygenase (5-LOX) inhibitor and histamine antagonist [1] [2]

Research
Applications

Studies in asthma, atherosclerosis, and peptic ulcers [2]

Table 2: Key Pharmacological Activities
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Activity Measured Outcome / Mechanism

5-LOX Enzyme
Inhibition

Inhibits production of Leukotriene B₄ (LTB₄) and Leukotriene C₄ (LTC₄) from
calcium ionophore-stimulated human leukocytes [1].

Antihistamine
Activity

Non-competitively inhibits histamine-induced contraction of isolated guinea-pig
trachea; inhibits histamine-induced bronchoconstriction in vivo [1].

In Vivo Efficacy Oral administration inhibits leukotriene production in lungs during late asthmatic
responses in sensitized guinea pigs [1].

Duration of Action Effects on leukotriene production and bronchoconstriction last more than 16 and
24 hours, respectively [1].

Tachyphylaxis No development of tolerance; repeated daily administration for 7 days showed
consistent efficacy [1].

Quantitative Pharmacological Data

Table 3: In Vitro Potency Data (IC₅₀ values)

Compound LTB₄ Inhibition (IC₅₀) LTC₄ Inhibition (IC₅₀)

Linetastine 1.2 x 10⁻⁷ mol/L 1.5 x 10⁻⁷ mol/L

Active Metabolite (TMK777) 8.6 x 10⁻⁸ mol/L 7.1 x 10⁻⁸ mol/L

Azelastine (Reference Drug) >1 x 10⁻⁵ mol/L >1 x 10⁻⁵ mol/L

Source: [1]. Data shows Linetastine and its metabolite are significantly more potent than Azelastine in

inhibiting leukotriene production.

Table 4: In Vivo Efficacy in Sensitized Guinea Pigs
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Assay
Linetastine Dose
(p.o.)

Effect

Inhibition of Lung LTB₄/C₄ Increase 1-10 mg/kg Significant inhibition during late

asthmatic response [1].

Duration of Action (LT Inhibition) 3.2 mg/kg Effect lasted >16 hours [1].

Inhibition of Histamine-induced
Bronchoconstriction

1-10 mg/kg Dose-dependent inhibition [1].

Duration of Action (Histamine) 3.2 mg/kg Effect lasted >24 hours [1].

Experimental Protocols for 5-LOX Research

For researchers investigating 5-LOX inhibition, here are key methodologies based on the search results.

1. Cell-Free 5-LOX Inhibition Assay This spectrophotometric protocol measures direct enzyme inhibition

[3].

Enzyme Preparation: Prepare a 5-LOX enzyme solution at 10,000 U/mL [3].
Substrate: Linoleic acid solution at 80 mM [3].

Buffer: 50 mM phosphate buffer, pH 6.3 [3].
Procedure: Mix equivalent volumes of enzyme, substrate, and test compound in buffer. Incubate the

reaction mixture [3].
Measurement: Measure enzyme activity at 234 nm using a double-beam spectrophotometer. The

increase in absorbance indicates product formation [3].
Calculation: Percentage inhibition is determined by comparing the absorbance of the test compound

to a negative control. Zileuton is a common positive control [3].

2. Cellular Leukotriene Production Assay This method uses immune cells to study inhibition in a more

complex system [1].

Cell Source: Human leukocytes (can be substituted with cell lines like HEK293 or primary immune

cells expressing 5-LOX) [1] [4].
Stimulation: Stimulate cells with calcium ionophore (e.g., A23187) to activate 5-LOX and trigger the

endogenous synthesis of leukotrienes [1].
Inhibition: Pre-incubate cells with the test inhibitor (e.g., Linetastine) before stimulation [1].
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Measurement: Quantify the production of specific leukotrienes (LTB₄ and LTC₄) in the supernatant

using techniques like ELISA or liquid chromatography-mass spectrometry (LC-MS) [1].

The 5-LOX Pathway and Inhibitor Mechanisms

The following diagram illustrates the 5-LOX pathway and the different mechanisms of inhibition.

5-LOX Pathway and Inhibition
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This diagram shows the 5-LOX pathway located at the nuclear membrane. The enzyme 5-LOX, often with

the assistance of FLAP, converts Arachidonic Acid (AA) into Leukotriene A4 (LTA4), which is further

metabolized into the pro-inflammatory mediators LTB4 and LTC4 [4]. Inhibitors can block this process
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through different mechanisms, such as binding directly to the active site (redox-type) or an allosteric site,

which induces structural changes from a distance [4].

Research Context and Strategic Implications

Dual-Action Advantage: Linetastine's ability to concurrently inhibit leukotriene production and block
histamine receptors at similar dose ranges is notable [1]. This dual action on two key inflammatory

pathways may be advantageous in complex diseases like asthma.
Therapeutic Potential Beyond Asthma: While much research focuses on asthma, 5-LOX and its

inflammatory products are implicated in other conditions. The role of 5-LOX in neuroinflammation
linked to Parkinson's disease is an active area of investigation [5]. Furthermore, the simultaneous

inhibition of 5-LOX and cyclooxygenase-2 (COX-2) has shown promise in preclinical models for
managing colon cancer progression [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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